Lipophilicity (XLogP3) Comparison: 4-Methylbenzyl vs. Unsubstituted Benzyl Analog
The target compound bearing a 4-methylbenzyl substituent exhibits a computed XLogP3 of 3.4, indicating moderate lipophilicity [1]. In contrast, the directly analogous unsubstituted N-benzyl derivative (CID 7222626) has a computed XLogP3 of 2.9 [2]. The +0.5 log unit increase conferred by the para-methyl group corresponds to an approximately threefold enhancement in predicted partitioning into lipid phases, which can influence membrane permeability and non-specific protein binding.
Unsubstituted benzyl = 2.9
Δ = +0.5
Moderate lipophilicity supports cell-permeability context.
Computed partition coefficient; review assay partitioning.
| Evidence Dimension | Computed partition coefficient (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 3.4 |
| Comparator Or Baseline | N-benzyl-2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)acetamide (unsubstituted benzyl); XLogP3 = 2.9 |
| Quantified Difference | ΔXLogP3 = +0.5 |
| Conditions | PubChem computed XLogP3 (software: XLogP3 3.0) |
Why This Matters
Procurement of the unsubstituted benzyl analog would deliver a compound with meaningfully lower lipophilicity, potentially altering cell permeability, solubility, and assay partitioning behavior relative to the intended target compound.
- [1] PubChem CID 7222627. 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-methylbenzyl)acetamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/7222627 View Source
- [2] PubChem CID 7222626. N-benzyl-2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)acetamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/7222626 View Source
